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Cat. No.: B12370284 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Single-molecule tracking (SMT) is a powerful technique that allows for the direct observation of

individual molecules in real-time, providing unprecedented insights into complex biological

processes. The choice of the fluorescent probe is critical for the success of SMT experiments.

AF488-DBCO is a bright and photostable green-fluorescent dye conjugated to a

dibenzocyclooctyne (DBCO) group. This reagent is ideal for SMT studies due to its high

quantum yield and the bioorthogonal nature of the Strain-Promoted Azide-Alkyne Cycloaddition

(SPAAC) "click chemistry" reaction. This copper-free reaction enables the specific labeling of

azide-modified biomolecules in living cells with minimal perturbation, making it an excellent

choice for tracking the dynamics of proteins, glycans, and other macromolecules.

These application notes provide an overview of the properties of AF488-DBCO and detailed

protocols for its use in single-molecule tracking experiments.

Properties of AF488-DBCO
A summary of the key photophysical and chemical properties of AF488-DBCO is presented in

the table below. The high quantum yield and good photostability of the AF488 fluorophore are

critical for detecting the faint signals from single molecules over extended periods.
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Property Value Reference(s)

Excitation Maximum (λex) ~495 nm [1][2]

Emission Maximum (λem) ~519 nm [1][2]

Molar Extinction Coefficient (ε) ~73,000 cm⁻¹M⁻¹ [2]

Fluorescence Quantum Yield

(Φ)
~0.92 [1]

Molecular Weight ~792.8 g/mol [2]

Solubility Water, DMSO, DMF [2]

Reactive Group Dibenzocyclooctyne (DBCO) [1]

Reaction Specificity Azide groups (via SPAAC) [1]

Experimental Workflow for Single-Molecule Tracking
using AF488-DBCO
The general workflow for a single-molecule tracking experiment using AF488-DBCO involves

three main stages: introduction of an azide handle into the biomolecule of interest, labeling with

AF488-DBCO, and single-molecule imaging and data analysis.
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Step 1: Azide Incorporation

Step 2: AF488-DBCO Labeling

Step 3: Imaging & Analysis

Metabolic Labeling
(e.g., Ac4ManNAz)

Incubation with
AF488-DBCO

Genetic Code Expansion
(ncAA with azide)

Wash to remove
unbound dye

Single-Molecule Microscopy
(TIRF, HILO)

Particle Tracking
Algorithms

Data Analysis
(MSD, Diffusion Coefficients)
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Image Acquisition

Trajectory Reconstruction

Quantitative Analysis

Time-lapse imaging
(e.g., 50 Hz)

Localization of single molecules
(Gaussian fitting)

Linking localizations
over time

Mean Squared Displacement
(MSD) analysis

Calculation of
Diffusion Coefficients (D)

Fitting to diffusion models
(e.g., free, confined, anomalous)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Tracking Single
Molecules with AF488-DBCO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370284#af488-dbco-for-tracking-single-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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